Cas no 31671-77-9 (Anthracenecarboxaldehyde)

• Product Name: Anthracenecarboxaldehyde
• CAS No: 31671-77-9
• MF: C₁₅H₁₀O
• MW: 206.239304065704
• CID: 310795
• PubChem ID: 35864
• Update Time: 2025-04-19

Anthracenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Anthracenecarboxaldehyde
• Anthraldehyde(7CI)
• anthral
• 31671-77-9
• XJDFBLQCLSBCGQ-UHFFFAOYSA-N
• anthraldehyde
• 1140-79-0
• anthracene-1-carbaldehyde
• 1-Anthracenecarbaldehyde
• SCHEMBL39718
• DTXSID60185564

• Inchi： 1S/C15H10O/c16-10-14-7-3-6-13-8-11-4-1-2-5-12(11)9-15(13)14/h1-10H
• InChI Key： XJDFBLQCLSBCGQ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2=CC3C=CC=CC=3C=C21

Computed Properties

• Exact Mass: 206.0732
• Monoisotopic Mass: 206.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.217
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 269.2°C
• Refractive Index: 1.745
• PSA: 17.07